Cas no 110851-69-9 (3-(3-methylbutyl)thiophene)

• Product Name: 3-(3-methylbutyl)thiophene
• CAS No: 110851-69-9
• MF: C₉H₁₄S
• MW: 154.272461414337
• CID: 2606494
• PubChem ID: 14419542
• Update Time: 2025-04-21

3-(3-methylbutyl)thiophene Chemical and Physical Properties

Names and Identifiers

• 3-(3-methylbutyl)thiophene
• SCHEMBL12594976
• 110851-69-9
• DTXSID40560072

• Inchi： 1S/C9H14S/c1-8(2)3-4-9-5-6-10-7-9/h5-8H,3-4H2,1-2H3
• InChI Key： GFYZZTFYIPJJRT-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CCC(C)C

Computed Properties

• Exact Mass: 154.08162162Da
• Monoisotopic Mass: 154.08162162Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 88.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 28.2Ų